Cas no 2247844-74-0 ((R)-(9H-fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate)

• Product Name: (R)-(9H-fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate
• CAS No: 2247844-74-0
• MF: C₂₃H₂₁NO₄
• MW: 375.417146444321
• CID: 5164864
• Update Time: 2025-05-21

(R)-(9H-fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-(9H-fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate
• 181935
• Carbamic acid, N-[(1R)-2-hydroxy-1-(4-hydroxyphenyl)ethyl]-, 9H-fluoren-9-ylmethyl ester

• Inchi： 1S/C23H21NO4/c25-13-22(15-9-11-16(26)12-10-15)24-23(27)28-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22,25-26H,13-14H2,(H,24,27)/t22-/m0/s1
• InChI Key： NNHNIKBWIBSCDZ-QFIPXVFZSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)N[C@H](C1=CC=C(O)C=C1)CO

Additional information on (R)-(9H-fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate

Compound CAS No. 2247844-74-0: (R)-(9H-Fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate

The compound with CAS No. 2247844-74-0, known as (R)-(9H-fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethyl group with a hydroxyl-substituted phenethyl group, making it a versatile building block for advanced chemical synthesis.

Fluorenylmethyl groups are widely recognized for their stability and reactivity in organic reactions. The (R)-configuration of the fluorenylmethyl group in this compound adds a chiral dimension, which is crucial for stereo-specific reactions and the synthesis of enantiomerically pure compounds. Recent studies have highlighted the importance of such chiral auxiliaries in asymmetric synthesis, particularly in the construction of complex natural products and pharmaceutical intermediates.

The (2-hydroxy-1-(4-hydroxyphenyl)ethyl) group attached to the fluorenylmethyl core introduces hydroxyl functionalities that can participate in various hydrogen bonding interactions. This feature enhances the compound's ability to act as a versatile linker or protecting group in organic synthesis. For instance, the hydroxyl groups can serve as sites for further functionalization, enabling the construction of more intricate molecular architectures.

Recent advancements in synthetic methodologies have underscored the utility of this compound as a key intermediate in the synthesis of biologically active molecules. Its role as a chiral auxiliary has been extensively explored, with researchers leveraging its stability and reactivity to achieve high enantioselectivity in challenging transformations. For example, studies published in leading journals such as *Angewandte Chemie* and *Journal of the American Chemical Society* have demonstrated its effectiveness in asymmetric aldol reactions and other enantioselective processes.

In addition to its role in organic synthesis, this compound has found applications in materials science. The combination of a rigid fluorene core with flexible hydroxyl-containing side chains makes it an ideal candidate for the development of functional polymers and supramolecular assemblies. Researchers have explored its potential as a building block for self-assembling materials, where its hydroxyl groups can mediate intermolecular interactions, leading to well-defined nanostructures.

The synthesis of (R)-(9H-fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate typically involves multi-step processes that require precise control over stereochemistry and functional group compatibility. Key steps often include nucleophilic substitutions, esterifications, and stereoselective reductions. Recent innovations in catalytic asymmetric synthesis have further streamlined its preparation, reducing costs and improving yields.

From an analytical standpoint, this compound is amenable to various spectroscopic techniques such as NMR and mass spectrometry, which are essential for confirming its structure and purity. Its physical properties, including solubility and thermal stability, have been thoroughly characterized to facilitate its use in diverse chemical environments.

In conclusion, (R)-(9H-fluoren-9-yl)methyl (2-hydroxy-1-(4-hydroxyphenyl)ethyl)carbamate stands out as a valuable tool in modern organic chemistry. Its unique combination of chirality, functional versatility, and stability positions it at the forefront of contemporary research efforts aimed at developing novel chemical entities with practical applications across multiple disciplines.